Cas no 78075-81-7 (1H-Pyrrole, 3-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Pyrrole, 3-methyl-1-(phenylmethyl)-
• CAS No: 78075-81-7
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 535037
• PubChem ID: 12643082
• Update Time: 2025-04-19

1H-Pyrrole, 3-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-methyl-1-(phenylmethyl)-
• 1-benzyl-3-methylpyrrole
• DTXSID20505421
• SCHEMBL1564273
• 78075-81-7
• 1-Benzyl-3-methyl-1H-pyrrole

• Inchi： 1S/C12H13N/c1-11-7-8-13(9-11)10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： XYGAFYAVBBWQIU-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93